Benzotriazole hydrochloride

• IUPAC Name: 2H-benzotriazole;hydrochloride
• InChI: InChI=1S/C6H5N3.ClH/c1-2-4-6-5(3-1)7-9-8-6;/h1-4H,(H,7,8,9);1H
• InChI Key: LSONXNMNZYBRDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNN=C2C=C1.Cl
• Molecular Formula: C6H6ClN3
• Molecular Weight: 155.58 g/mol

Description

Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole. It is a white solid with a melting point of 100°C, a boiling point of 350°C, a density of 1.36 g/cm3, and is soluble in water.

Synthesis Analysis

Benzotriazole can be prepared by treating o-phenylenediamine with nitrous acid (liberated during the reaction between sodium nitrite and acetic acid) to form mono-diazonium salt that follows spontaneous intramolecular cyclization reaction to produce benzotriazole. The benzotriazole fragment is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor.

Molecular Structure Analysis

The molecular weight of Benzotriazole is 119.1240. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR and 1 H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence. It is known to act as a proton activator too, which can activate and abstract the attached α-proton by stabilizing the resultant anion, thus allowing reaction with a variety of electrophiles.

Physical And Chemical Properties Analysis

Benzotriazole is soluble in ethanol, benzene, chloroform, dimethylformamide, toluene and slightly soluble in water. It is stable in acids and alkalis.

Mechanism of Action

Benzotriazole may donate electrons to stabilize the cation formed by the loss of any other leaving group, if both are attached to the same carbon.

Safety and Hazards

Benzotriazole should be handled with personal protective equipment. Avoid dust formation. Do not get in eyes, on skin, or on clothing. Ensure adequate ventilation. Avoid ingestion and inhalation.

Future Directions

Benzotriazole methodology has grown from an obscure level to very high popularity, since it can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence. The subject is very demanding and undoubtedly has a very bright future and wide scope in heterocyclic synthesis, which will provide a new horizon to benzotriazole strategies.